Cas no 2095409-50-8 (lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate)

• Product Name: lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate
• CAS No: 2095409-50-8
• MF: C₇H₉LiN₂O₄
• MW: 192.098361730576
• CID: 4637611
• Update Time: 2025-08-03

lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate

• Inchi： 1S/C7H8N2O4.Li.H/c1-12-4-3-8-9-6(13-2)5(4)7(10)11;;/h3H,1-2H3,(H,10,11);;
• InChI Key： SZIWFFHOEIJXIR-UHFFFAOYSA-N
• SMILES： C(C1=C(N=NC=C1OC)OC)(=O)O.[LiH]

Additional information on lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate

Lithium(1+) Ion 3,5-Dimethoxypyridazine-4-Carboxylate (CAS No. 2095409-50-8): A Comprehensive Overview

Lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate (CAS No. 2095409-50-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, often referred to as lithium 3,5-dimethoxypyridazine-4-carboxylate, belongs to the class of pyridazine derivatives, which are known for their versatility in organic synthesis and pharmaceutical research.

The molecular structure of lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate features a pyridazine ring substituted with two methoxy groups at the 3 and 5 positions and a carboxylate group at the 4 position, coordinated with a lithium ion. This arrangement imparts distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential role in lithium-ion battery technology, given the growing demand for advanced energy storage solutions.

One of the key advantages of lithium 3,5-dimethoxypyridazine-4-carboxylate is its solubility in polar solvents, which facilitates its use in various chemical reactions. This property is crucial for applications in pharmaceutical research, where it can serve as a building block for drug development. Recent studies have explored its potential as a ligand in coordination chemistry, offering new avenues for catalytic processes.

The synthesis of lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate typically involves the reaction of 3,5-dimethoxypyridazine-4-carboxylic acid with lithium hydroxide or lithium carbonate. The process requires careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound and confirm its structure.

In the context of sustainable chemistry, lithium 3,5-dimethoxypyridazine-4-carboxylate has been investigated for its potential role in green synthesis methodologies. Researchers are exploring its use in catalysis and renewable energy applications, aligning with global trends toward environmentally friendly chemical processes. The compound's stability and reactivity make it a promising candidate for these emerging fields.

Another area of interest is the compound's potential in material science. Its ability to form complexes with other metals opens up possibilities for designing novel materials with tailored properties. For instance, it could be used in the development of advanced polymers or nanomaterials, contributing to innovations in electronics and coatings.

From a commercial perspective, the demand for lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of research institutions and industrial players. The compound's CAS No. 2095409-50-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

Safety considerations are paramount when handling lithium 3,5-dimethoxypyridazine-4-carboxylate. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment and proper ventilation. Researchers should also be aware of its compatibility with other chemicals to avoid unintended reactions.

In summary, lithium(1+) ion 3,5-dimethoxypyridazine-4-carboxylate (CAS No. 2095409-50-8) is a compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with its applications in energy storage, pharmaceuticals, and material science, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing technology and innovation.